3-ethylbenzenesulfonic Acid
Overview
Description
3-Ethylbenzenesulfonic acid is an organosulfur compound . It is a derivative of benzenesulfonic acid, which is the simplest aromatic sulfonic acid .
Synthesis Analysis
3-Ethylbenzenesulfonic acid can be produced by sulfonating ethylbenzene with sulfuric acid . This conversion illustrates aromatic sulfonation, which is one of the most important reactions in industrial organic chemistry .Molecular Structure Analysis
The molecular formula of 3-ethylbenzenesulfonic acid is C8H10O3S . Its molecular weight is 186.23 .Chemical Reactions Analysis
Benzenesulfonic acid, a related compound, exhibits the reactions typical of other aromatic sulfonic acids, forming sulfonamides, sulfonyl chloride, and esters . The sulfonation is reversed above 220 °C .Scientific Research Applications
Analysis of Genotoxic Impurities
3-ethylbenzenesulfonic Acid and its esters are used in the analysis of genotoxic impurities. A robust and quick UPLC method for analysis of methyl, ethyl, and isopropyl esters of benzenesulfonic acid has been developed. The UPLC method uses UV and mass detection with an ACQUITY QDa Detector for fast and accurate monitoring of genotoxic impurities .
Genotoxic Impurity Monitoring
The compound is used in genotoxic impurity monitoring. UPLC combines with PDA and mass detection provides an excellent solution to the analysis of alkyl arylsulfonate esters in drug substances and drug products for genotoxic impurity monitoring .
High-Throughput Analysis
3-ethylbenzenesulfonic Acid is used in high-throughput analysis. UPLC provides both high resolution and a high-throughput analysis, reducing analysis times from as much as 30 minutes to only 5 minutes .
Drug Substance and Drug Product Analysis
The compound is used in the analysis of drug substances and drug products. The U.S. FDA draft guidance and the EMEA guidelines require that any possible genotoxic impurities in a drug substance or drug product that have not been shown to be removed during early synthesis steps be monitored .
Doping High Conducting Polypyrrole Thin Films
3-ethylbenzenesulfonic Acid is used to dope high conducting polypyrrole thin films .
Pharmaceutical Industry
Alkyl esters of sulfonic acids, particularly methanesulfonic, benzenesulfonic, and p-toluenesulfonic acid esters, are a common class of reagents used in the pharmaceutical industry as alkylating agents, catalysts, and in purification steps of the chemical synthesis of a drug substance .
Mechanism of Action
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could influence the action, efficacy, and stability of 3-ethylbenzenesulfonic acid . For instance, its acidic nature could be affected by the pH of the environment, potentially influencing its interactions with biological molecules.
Safety and Hazards
properties
IUPAC Name |
3-ethylbenzenesulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O3S/c1-2-7-4-3-5-8(6-7)12(9,10)11/h3-6H,2H2,1H3,(H,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXVYJZNEWIGHQA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)S(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50452095 |
Source
|
| Record name | 3-Ethylbenzene-1-sulfonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50452095 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-ethylbenzenesulfonic Acid | |
CAS RN |
138-29-4 |
Source
|
| Record name | 3-Ethylbenzenesulfonic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=138-29-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Ethylbenzene-1-sulfonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50452095 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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